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Compound of Interest

Compound Name: N,N-Diethylbenzamide-d5

Cat. No.: B15559622

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides comprehensive, step-by-
step guidance for the safe handling of N,N-Diethylbenzamide-d5, including personal
protective equipment (PPE) recommendations, operational protocols, and disposal plans.
While this guidance is specific to the deuterated compound, it is based on the well-documented
properties of N,N-Diethylbenzamide, as the isotopic labeling is not expected to significantly
alter its chemical hazards.

Physical and Chemical Properties

N,N-Diethylbenzamide-d5 is a deuterated form of N,N-Diethylbenzamide. The non-deuterated
form is a liquid or a low-melting solid.[1] Key physical and chemical properties are summarized
below.
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Property Value

Molecular Formula C11H10D5NO

Molecular Weight 182.28 g/mol (Calculated)

Appearance Liquid or low melting solid[1]

Melting Point/Range 28-32°C/82.4-89.6 °F[1]

Boiling Point/Range 146 - 150 °C/ 294.8 - 302 °F @ 15 mmHg[1]
Flash Point >100°C/>212 °F[1]

Low solubility in water. Soluble in organic

Solubility solvents like ethanol, acetone, and chloroform.

[2]

Hazard Identification and Personal Protective Equipment
(PPE)

N,N-Diethylbenzamide is considered hazardous and can be harmful if swallowed or in contact
with skin. It may also cause skin and serious eye irritation, as well as respiratory irritation.[1][3]
Therefore, appropriate PPE is essential.
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Required Personal Protective Equipment

Operation
(PPE)

Eye Protection: Chemical safety goggles or
glasses with side shields.[4] Hand Protection:
) ) o Chemical-resistant gloves (e.qg., nitrile rubber).
Routine Handling & Weighing/Transfer ]
[1] Body Protection: Laboratory coat.[1]
Respiratory Protection: Use in a well-ventilated

area or under a chemical fume hood.[4]

Eye Protection: Chemical safety goggles or a
face shield.[5] Hand Protection: Heavy-duty,
chemical-resistant gloves.[6] Body Protection:
Chemical-resistant apron or coveralls.[6]
Respiratory Protection: A NIOSH/MSHA or
European Standard EN 136 approved respirator

Spill Cleanup

may be necessary depending on the spill size

and ventilation.[1]

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is critical to ensure safety and compliance.

Experimental Protocol: Safe Handling of N,N-
Diethylbenzamide-d5

e Preparation and Engineering Controls:

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]
e Donning Personal Protective Equipment (PPE):
o Before handling the compound, put on all required PPE as outlined in the table above.

e Handling and Transfer:
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[e]

Avoid direct contact with the skin, eyes, and clothing.[4]

o

Do not breathe dust, fumes, gas, mist, vapors, or spray.[4]

[¢]

Wash hands and any exposed skin thoroughly after handling.[4]

[¢]

Keep the container tightly closed when not in use.[4]

o Storage:
o Store in a dry, cool, and well-ventilated place.[4]
o Keep containers tightly closed.[4]

o Store away from incompatible materials such as oxidizing agents.[4]

Disposal Plan

Proper disposal of N,N-Diethylbenzamide-d5 and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

e Waste Segregation:

o Collect all waste containing N,N-Diethylbenzamide-d5, including contaminated gloves,
absorbent materials, and empty containers, in a designated and clearly labeled hazardous
waste container.

« Container Management:
o Use a container that is compatible with the chemical.
o Keep the waste container securely closed except when adding waste.
» Disposal Procedure:
o Dispose of the chemical waste through an approved waste disposal plant or service.[4]

o Do not dispose of down the drain or in regular trash.[5]
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o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling N,N-Diethylbenzamide-d5.
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Routes of Exposure

@ Skin Contact Eye Contact
%inhaled /f on skin \f in eyes yswallowed

First Aid Measures

Move to fresh air Wash with soap and water Rinse with water Seek medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. WERCS Studio - Application Error [assets.thermofisher.com]

¢ 2. solubilityofthings.com [solubilityofthings.com]

¢ 3. N,N-Diethylbenzamide | CL1H15NO | CID 15542 - PubChem [pubchem.ncbi.nim.nih.gov]
o 4. fishersci.com [fishersci.com]

¢ 5. benchchem.com [benchchem.com]

e 6. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
N,N-Diethylbenzamide-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559622#personal-protective-equipment-for-
handling-n-n-diethylbenzamide-d5]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15559622?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559622?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.solubilityofthings.com/nn-diethylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylbenzamide
https://www.fishersci.com/store/msds?partNumber=AAL0842714&productDescription=N+N-DIETHYLBENZAMIDE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Ethylbenzamide.pdf
https://www.benchchem.com/product/b15559622#personal-protective-equipment-for-handling-n-n-diethylbenzamide-d5
https://www.benchchem.com/product/b15559622#personal-protective-equipment-for-handling-n-n-diethylbenzamide-d5
https://www.benchchem.com/product/b15559622#personal-protective-equipment-for-handling-n-n-diethylbenzamide-d5
https://www.benchchem.com/product/b15559622#personal-protective-equipment-for-handling-n-n-diethylbenzamide-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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